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Abstract

Metabromsalan (3,5-dibromosalicylanilide) is a halogenated salicylanilide that has garnered
scientific interest due to its notable biological activities, including antimicrobial properties and its
function as an uncoupler of oxidative phosphorylation. However, its clinical and commercial use
has been significantly curtailed due to concerns regarding photosensitivity. This technical guide
provides a comprehensive overview of Metabromsalan, detailing its chemical structure,
physicochemical properties, synthesis, and analytical methodologies. Furthermore, it delves
into its mechanisms of action, biological effects, and the regulatory landscape that has shaped
its application. This document is intended to serve as a thorough resource for researchers and
professionals in the fields of chemistry, pharmacology, and drug development.

Chemical Identity and Structure

Metabromsalan is chemically known as 3,5-dibromo-2-hydroxy-N-phenylbenzamide. Its
structure is characterized by a salicylanilide core, which consists of a salicylic acid moiety
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linked to an aniline molecule via an amide bond. The salicylic acid ring is substituted with two
bromine atoms at positions 3 and 5.

Molecular Formula: C13H9Br2NO2[1]

Molecular Weight: 371.02 g/mol [1]

CAS Registry Number: 2577-72-2[1]

IUPAC Name: 3,5-dibromo-2-hydroxy-N-phenylbenzamide
Synonyms: 3,5-Dibromosalicylanilide, Metabromsalan[1]

Chemical Structure:

Metabromsalan
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Caption: Chemical structure of Metabromsalan.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental for
its application in research and development. These properties influence its solubility,
absorption, distribution, metabolism, and excretion (ADME) profile.
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Property Value Source
Melting Point 137-138 °C CAS Common Chemistry
Physical State Solid

Data not readily available in
Solubilit cited sources. Generally,
olubility . -
salicylanilides have low

agueous solubility.

Data not readily available in a

cited source. The phenolic
pKa .

hydroxyl group is weakly

acidic.

Data not readily available in a
cited source. The presence of
bromine atoms and two

LogP . ,
aromatic rings suggests a high
octanol-water partition

coefficient.

Synthesis of Metabromsalan

The synthesis of Metabromsalan typically involves a two-step process: the bromination of
salicylic acid followed by the amidation with aniline.

Step 1: Synthesis of 3,5-Dibromosalicylic Acid

The key intermediate, 3,5-dibromosalicylic acid, is synthesized by the bromination of salicylic
acid. A known method involves reacting salicylic acid with bromine in a suitable solvent. One
patented process describes the use of aqueous p-dioxane as the reaction medium, which
provides high-quality 3,5-dibromosalicylic acid with good yields[?2].

Experimental Protocol: Synthesis of 3,5-Dibromosalicylic Acid[2]

» Prepare a slurry of salicylic acid in 50% aqueous p-dioxane.
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 Stir the mixture at room temperature and begin the dropwise addition of liquid bromine.

e The reaction is exothermic, and the temperature will rise. Maintain the reaction temperature,
with most of the reaction occurring between 60-84°C.

 After the addition of bromine is complete, heat the mixture at reflux temperature for
approximately 30 minutes.

e Cool the reaction mixture and work up to isolate the white crystalline product of 3,5-
dibromosalicylic acid.

Salicylic Acid
Bromine (Br2) )

ag. p-dioxane
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Caption: Synthesis of 3,5-Dibromosalicylic Acid.

Step 2: Amidation to form Metabromsalan

The second step involves the conversion of 3,5-dibromosalicylic acid to its anilide,
Metabromsalan. This is a standard amidation reaction, which can be achieved by first
converting the carboxylic acid to a more reactive species, such as an acid chloride, followed by
reaction with aniline.

Generalized Experimental Protocol: Synthesis of Metabromsalan

o Convert 3,5-dibromosalicylic acid to its acid chloride using a suitable chlorinating agent (e.g.,
thionyl chloride or oxalyl chloride).
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In a separate flask, dissolve aniline in an appropriate solvent containing a base to neutralize
the HCI byproduct.

Slowly add the 3,5-dibromosalicyloyl chloride to the aniline solution with stirring.

Allow the reaction to proceed to completion.

Isolate and purify the crude Metabromsalan product, typically by recrystallization.
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)
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Caption: Synthesis of Metabromsalan from 3,5-Dibromosalicylic Acid.

Analytical Methods

The accurate quantification and identification of Metabromsalan in various matrices are crucial
for research and quality control. High-Performance Liquid Chromatography (HPLC) and Gas
Chromatography-Mass Spectrometry (GC-MS) are the most common analytical techniques
employed.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for the separation and quantification of non-volatile and thermally
labile compounds like Metabromsalan. A reversed-phase HPLC method with UV detection is
generally suitable.

lllustrative HPLC Method Parameters

e Column: C18, 5 um particle size (e.g., 250 mm x 4.6 mm)
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» Mobile Phase: A gradient of acetonitrile and water (with a possible acid modifier like formic
acid for better peak shape).

e Flow Rate: 1.0 mL/min

o Detection: UV at a wavelength corresponding to the absorbance maximum of
Metabromsalan (to be determined empirically).

e Injection Volume: 10-20 pL

Column Temperature: 25-30 °C

Sample Preparation for HPLC Analysis

Accurately weigh the sample containing Metabromsalan.

Dissolve the sample in a suitable solvent (e.g., acetonitrile or methanol).

Use sonication if necessary to ensure complete dissolution.

Filter the solution through a 0.45 um syringe filter before injection to remove any particulate
matter.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile and thermally
stable compounds. For a compound like Metabromsalan, derivatization may be necessary to
increase its volatility and thermal stability for GC analysis.

lllustrative GC-MS Method Parameters

 Derivatization: Silylation of the phenolic hydroxyl and amide proton with an agent like N,O-
Bis(trimethylsilyl)trifluoroacetamide (BSTFA) may be required.

e GC Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS, DB-5).

e Injector Temperature: 250-280 °C
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Oven Temperature Program: A temperature gradient starting from a lower temperature (e.g.,
100 °C) and ramping up to a higher temperature (e.g., 300 °C) to ensure good separation.

Carrier Gas: Helium at a constant flow rate.
MS Detector: Electron ionization (El) at 70 eV.

Scan Range: A mass range suitable to detect the molecular ion and characteristic fragment
ions of the derivatized Metabromsalan.

Sample Preparation for GC-MS Analysis[3][4]

Extract Metabromsalan from the sample matrix using a suitable organic solvent.

Evaporate the solvent to dryness under a stream of nitrogen.

Add the derivatizing agent and a suitable solvent (e.g., pyridine or acetonitrile) to the dried
residue.

Heat the mixture at a specific temperature (e.g., 60-70 °C) for a defined period to complete
the derivatization reaction.

The resulting solution can then be injected into the GC-MS system.

Mechanism of Action and Biological Activities

Metabromsalan exhibits a range of biological activities, primarily stemming from its ability to

disrupt cellular energy metabolism and its antimicrobial properties.

Uncoupling of Oxidative Phosphorylation

One of the most significant biological activities of Metabromsalan and other salicylanilides is

their ability to act as uncouplers of oxidative phosphorylation in mitochondria[5][6][7][8][9].

Mechanism of Uncoupling

Uncouplers are lipophilic weak acids that can transport protons across the inner mitochondrial

membrane, dissipating the proton gradient that is essential for ATP synthesis. The process can
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be visualized as a cyclical transport of protons[6][9]. The uncoupler, in its protonated form,
diffuses across the inner mitochondrial membrane into the matrix. In the higher pH of the
matrix, it deprotonates. The resulting anion then diffuses back to the intermembrane space,
where it picks up a proton and repeats the cycle. This effectively short-circuits the proton
motive force, leading to an increase in the rate of electron transport and oxygen consumption,
but a decrease in ATP synthesis. The energy that would have been used for ATP production is
instead dissipated as heat.

Mitochondrion

Inner Mitochondrial Membrane Mitochondrial Matrix (Low [H+])
( \l o
H

Retum to IMS O
i s [a—)

Intermembrane Space (High [H+])

Click to download full resolution via product page

Caption: Mechanism of mitochondrial uncoupling by Metabromsalan.

Antimicrobial Activity

Metabromsalan and other halogenated salicylanilides have been recognized for their
antimicrobial properties, exhibiting activity against a range of bacteria and fungi[10]. The exact
mechanism of their antimicrobial action is not fully elucidated but is likely multifaceted,
potentially involving the disruption of cell membranes and the inhibition of essential enzymatic
processes, in addition to their uncoupling activity which would deplete cellular energy reserves.

Photosensitization and Phototoxicity

A major drawback of Metabromsalan and other halogenated salicylanilides is their potential to
cause photosensitivity and phototoxic reactions upon exposure to ultraviolet (UV) light[11][12]
[13][14].
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Mechanism of Photosensitization

The phototoxicity of these compounds is initiated by the absorption of UV radiation, which
excites the molecule to a higher energy state[14][15]. This excited molecule can then follow
several pathways that lead to cellular damage:

o Formation of Reactive Oxygen Species (ROS): The excited photosensitizer can transfer its
energy to molecular oxygen, generating highly reactive singlet oxygen and other ROS.
These species can then oxidize cellular components such as lipids, proteins, and nucleic
acids, leading to cell damage and inflammation.

o Free Radical Formation: The excited molecule can also undergo photochemical reactions to
form free radicals, which can directly damage cellular structures[14].

o Covalent Binding: The activated photosensitizer can form covalent bonds with biological
macromolecules, altering their function and potentially triggering an immune response in the
case of photoallergy.

The clinical manifestation of phototoxicity is often an exaggerated sunburn-like reaction, with
erythema, edema, and in severe cases, blistering[12].

Regulatory Status and Safety Considerations

The use of Metabromsalan in consumer products, particularly in drugs and cosmetics, has
been significantly restricted due to its photosensitizing potential.

In the United States, the Food and Drug Administration (FDA) has classified certain
halogenated salicylanilides, including Metabromsalan (3, 5-dibromosalicylanilide), as new
drugs[16][17][18][19][20]. This means that an approved new drug application is required for
their marketing[16][19]. Specifically, under 21 CFR 310.502, these compounds are listed as
ingredients in drug products that are accorded new drug status, reflecting the agency's
concerns about their safety and effectiveness[16][17][18][19][20].

The European Medicines Agency (EMA) also has stringent regulations regarding the safety of
ingredients in medicinal products, and substances with known significant adverse effects like
photosensitivity are subject to rigorous evaluation and potential restrictions[21][22][23][24][25].
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The primary safety concern with Metabromsalan is its ability to induce phototoxicity. Therefore,
any research or handling of this compound should be conducted with appropriate safety
precautions to avoid skin contact and exposure to UV light.

Conclusion

Metabromsalan is a compound with interesting biological activities, particularly as an
uncoupler of oxidative phosphorylation and an antimicrobial agent. However, its significant
potential to cause photosensitivity has led to its withdrawal from many applications and
stringent regulatory oversight. For researchers, a thorough understanding of its chemical
properties, synthesis, and mechanisms of action is essential for its safe handling and for
exploring any potential future applications where its biological activities might be harnessed in
a controlled and safe manner. This guide provides a foundational body of knowledge to support
such endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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